molecular formula C7H15NO2 B8469825 2-(Dimethoxymethyl)pyrrolidine

2-(Dimethoxymethyl)pyrrolidine

Cat. No. B8469825
M. Wt: 145.20 g/mol
InChI Key: LFBFDWFWLJVLEO-UHFFFAOYSA-N
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Description

2-(Dimethoxymethyl)pyrrolidine is a useful research compound. Its molecular formula is C7H15NO2 and its molecular weight is 145.20 g/mol. The purity is usually 95%.
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properties

Product Name

2-(Dimethoxymethyl)pyrrolidine

Molecular Formula

C7H15NO2

Molecular Weight

145.20 g/mol

IUPAC Name

2-(dimethoxymethyl)pyrrolidine

InChI

InChI=1S/C7H15NO2/c1-9-7(10-2)6-4-3-5-8-6/h6-8H,3-5H2,1-2H3

InChI Key

LFBFDWFWLJVLEO-UHFFFAOYSA-N

Canonical SMILES

COC(C1CCCN1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of acetal 15 (5.8 9, 0.02 mol) in EtOH (50 mL) was allowed to stir for 16 hours at room temperature over Raney nickel (0.2 g), in order to remove the trace amounts of sulphur impurities prior to hydrogenation. Excess nickel was removed by filtration through Celite.
Name
acetal
Quantity
0.02 mol
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step Two
Quantity
0.2 g
Type
catalyst
Reaction Step Three

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